2-(4-hydroxypiperidin-1-yl)-5-nitrobenzonitrile
Cat. No. B8717577
M. Wt: 247.25 g/mol
InChI Key: CYFILLBDFPXZQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07015218B1
Procedure details
2-chloro-5-nitrobenzonitrile (36 g) and 4-hydroxypiperidine (50 g) were added to ethanol (300 ml), and the mixture was stirred at a refluxing temperature for 1 h. The solvent was evaporated under reduced pressure. Diisopropyl ether was added to the residue to allow crystallization. The crystals were recrystallized from hydrous ethanol to give 5-nitro-2-(4-hydroxypiperidin-1-yl)benzonitrile (37.4 g), melting point: 114–115° C.
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:9]=[CH:8][C:7]([N+:10]([O-:12])=[O:11])=[CH:6][C:3]=1[C:4]#[N:5].[OH:13][CH:14]1[CH2:19][CH2:18][NH:17][CH2:16][CH2:15]1>C(O)C>[N+:10]([C:7]1[CH:8]=[CH:9][C:2]([N:17]2[CH2:18][CH2:19][CH:14]([OH:13])[CH2:15][CH2:16]2)=[C:3]([CH:6]=1)[C:4]#[N:5])([O-:12])=[O:11]
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Inputs
Step One
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Name
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|
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Quantity
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36 g
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Type
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reactant
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Smiles
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ClC1=C(C#N)C=C(C=C1)[N+](=O)[O-]
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Name
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Quantity
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50 g
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Type
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reactant
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Smiles
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OC1CCNCC1
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Name
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Quantity
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300 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at a refluxing temperature for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The solvent was evaporated under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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Diisopropyl ether was added to the residue
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CUSTOM
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Type
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CUSTOM
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Details
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crystallization
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CUSTOM
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Type
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CUSTOM
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Details
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The crystals were recrystallized from hydrous ethanol
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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[N+](=O)([O-])C=1C=CC(=C(C#N)C1)N1CCC(CC1)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 37.4 g | |
| YIELD: CALCULATEDPERCENTYIELD | 76.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
